Cas no 926259-29-2 (2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one
• CAS No: 926259-29-2
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD06660934
• CID: 4720100
• PubChem ID: 16227453
• Update Time: 2025-06-14

2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one
• 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethanone

• MDL： MFCD06660934
• Inchi： 1S/C10H7ClN2O2/c11-6-8(14)10-13-12-9(15-10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IKWRJPFRLRJQNI-UHFFFAOYSA-N
• SMILES： ClCC(C1=NN=C(C2C=CC=CC=2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 56

Additional information on 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one (CAS No. 926259-29-2)

2-Chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one, with the CAS number 926259-29-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique 1,3,4-oxadiazole core, which is known for its diverse biological activities and applications in drug discovery. The presence of a chloroacetyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one has surged due to their potential in developing novel pharmaceutical agents. Researchers are particularly interested in its role as a building block for anticancer and antimicrobial drugs. The compound's oxadiazole ring is a key motif in many FDA-approved drugs, highlighting its importance in modern therapeutics.

From a material science perspective, 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one is explored for its potential in creating advanced polymeric materials and organic semiconductors. Its electron-withdrawing properties make it suitable for designing light-emitting diodes (LEDs) and solar cells, aligning with the global push toward sustainable energy solutions.

The synthesis of 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one typically involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-carboxylic acid with chloroacetyl chloride. This process is optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic research. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity.

One of the most frequently asked questions about CAS 926259-29-2 is its stability under various conditions. Studies indicate that the compound is stable at room temperature but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) facilitates its use in diverse chemical reactions.

Another hot topic is the environmental impact of 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one. While it is not classified as hazardous, proper disposal methods are recommended to minimize ecological risks. Researchers are also investigating green chemistry approaches to synthesize this compound more sustainably, reducing waste and energy consumption.

In summary, 2-chloro-1-(5-phenyl-1,3,4-oxadiazol-2-yl)ethan-1-one (CAS No. 926259-29-2) is a versatile compound with broad applications in drug development and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of personalized medicine and renewable energy. As scientific advancements continue, this compound is expected to play an even more significant role in addressing global health and environmental challenges.